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Compound of Interest

Compound Name: Methyl 2-chlorobutanoate
CAS No.: 26464-32-4
Cat. No.: B1596342
Get Quote
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Executive Summary

Methyl 2-chlorobutanoate (CAS: 26464-32-4) serves as a critical electrophilic building block
in modern medicinal chemistry.[1] Its value lies in the

-halo ester functionality, which provides a gateway to
-amino acids and heterocyclic scaffolds via nucleophilic substitution (

).[1] This guide analyzes the physicochemical profile of methyl 2-chlorobutanoate, delineates
its role as a precursor for high-value targets (including Levetiracetam intermediates), and
establishes rigorous protocols for its handling and synthetic application.[1]

Physicochemical Profile

Precise stoichiometry is non-negotiable in high-throughput synthesis.[1] The following data
consolidates the essential constants required for molarity calculations and reaction scaling.
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Property Value Unit Notes
C
Molecular Formula H
Clo
Critical for
Molecular Weight 136.58 g/mol stoichiometric
calculations
CAS Number 26464-32-4 - Racemic mixture
) At 25°C; Use for
Density 1.081 g/mL o )
volumetric dispensing
Boiling Point 149 °C At 760 mmHg
) Purity verification
Refractive Index 1.417
parameter
) Flammable liquid
Flash Point 49.5 °C

handling required

Structural Analysis & Stereochemistry

The reactivity of methyl 2-chlorobutanoate is defined by the C2 position.[1] The chlorine atom
acts as a leaving group activated by the adjacent carbonyl functionality.[1]

o Chirality: The C2 carbon is a stereocenter.[1] While often supplied as a racemate, the (S)- or
(R)-enantiomers are potent starting materials for asymmetric synthesis.[1]

 Inductive Effects: The electron-withdrawing ester group increases the acidity of the

-proton (

) and enhances the electrophilicity of the C2 carbon toward nucleophiles.[1]

Synthetic Utility: The Gateway
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For drug development professionals, this molecule is primarily a "mask” for the 2-
aminobutanoate motif found in antiepileptic drugs like Levetiracetam.[1][2]

Mechanism of Action

The transformation of methyl 2-chlorobutanoate typically proceeds via an

mechanism with inversion of configuration (Walden inversion).[1] The most common workflow
involves displacement by an azide (

) followed by reduction to the amine.[1]

Key Mechanistic Pathway:

e Nucleophilic Attack: The nucleophile (e.g., Sodium Azide) attacks the C2 carbon from the
backside relative to the chlorine.[1]

o Transition State: A pentacoordinate transition state forms where bond breaking (C-Cl) and
bond making (C-N) occur simultaneously.[1]

 Inversion: If the starting material is chiral (e.g., R-isomer), the product will be the S-isomer.[1]

Visualization: Synthetic Pathway

The following diagram illustrates the conversion of Methyl 2-chlorobutanoate into the amino-
ester precursor for Levetiracetam.[1]
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d
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Figure 1: Retrosynthetic logic showing the transformation of the chloro-ester into high-value
pharmaceutical intermediates via azide displacement.[1]

Experimental Protocol: Nucleophilic Substitution
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Objective: Synthesis of Methyl 2-azidobutanoate (precursor to amino acid) with high
enantiomeric fidelity.

Reagents
e Methyl 2-chlorobutanoate (1.0 eq)[1]
e Sodium Azide (NaN

) (1.5 eq) [Warning: Toxic/Explosive][1]

e DMF (Dimethylformamide) - Anhydrous[1]

o Ethyl Acetate / Hexanes (for extraction)[1]
Workflow
o Preparation: Charge a flame-dried round-bottom flask with NaN

and anhydrous DMF under an inert atmosphere (
or Ar).

» Addition: Cool the suspension to 0°C. Add Methyl 2-chlorobutanoate dropwise to control
the exotherm.

o Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor
via TLC (stain with KMnO

; the chloride is not UV active, but the azide may show faint activity or use GC-MS).[1]

o Workup: Quench with water (dissolves salts). Extract

with Ethyl Acetate.[1]

 Validation: Wash organic layer with brine to remove DMF.[1] Dry over MgSO

Visualization: Process Flow
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Start: Inert Atmosphere Setup
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Figure 2: Step-by-step experimental workflow for the azidation of methyl 2-chlorobutanoate.

Handling & Safety (E-E-A-T)
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As a Senior Application Scientist, | must emphasize that

-halo esters are potent alkylating agents.[1] They are lachrymators (tear-inducing) and can
cause severe skin burns.[1]

e Containment: All transfers must occur within a certified fume hood.

o PPE: Double nitrile gloves are recommended.[1] The lipophilic nature of the ester allows it to
permeate standard latex quickly.[1]

o Decontamination: Spills should be treated with a dilute solution of ammonia or amine to
convert the lachrymator into a less volatile amide before cleanup.[1]

e Storage: Store in a cool, dry place away from oxidizing agents and strong bases to prevent
hydrolysis or polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorobutanoate-as-a-chiral-synthon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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